4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid

• CAS No.: 93273-61-1
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 4-(carboxymethyl)-2-(2-methylphenoxy)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-10-4-2-3-5-13(10)21-14-8-11(9-15(17)18)6-7-12(14)16(19)20/h2-8H,9H2,1H3,(H,17,18)(H,19,20)
• InChI Key: ZDEWMERQQMBOID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC(=C2)CC(=O)O)C(=O)O

Description

4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid is an organic compound with a complex structure that includes both carboxylic acid and phenoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid typically involves the reaction of 2-methylphenol with a suitable carboxylating agent under controlled conditions. The reaction may proceed through several steps, including the formation of intermediates that are subsequently converted to the final product. Common reagents used in this synthesis include carboxylating agents such as carbon dioxide or carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The phenoxy group can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product and include factors such as temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acid derivatives, while reduction can produce alcohols.

Scientific Research Applications

4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(Carboxymethyl)benzoic acid: Lacks the phenoxy group, leading to different chemical properties and reactivity.

2-(2-Methylphenoxy)benzoic acid: Lacks the carboxymethyl group, affecting its solubility and biological activity.

Uniqueness

4-(Carboxymethyl)-2-(2-methylphenoxy)benzoic acid is unique due to the presence of both carboxymethyl and phenoxy groups, which confer distinct chemical and biological properties. This combination allows for versatile applications and interactions that are not possible with similar compounds lacking one of these functional groups.